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Compound of Interest

Compound Name: 3-phenylazepane hydrochloride

CAS No.: 676495-76-4

Cat. No.: B2568565

Get Quote

Executive Summary
3-phenylazepane hydrochloride represents a critical chemical scaffold in the design of

central nervous system (CNS) active agents. As a seven-membered ring homolog of the

phenylpiperidine class (common in opioids and dopamine ligands), it offers unique

conformational flexibility that can enhance receptor selectivity. However, this flexibility and

lipophilicity present distinct ADME (Absorption, Distribution, Metabolism, Excretion) challenges.

This guide provides a technical roadmap for predicting and validating the ADME properties of

3-phenylazepane HCl. It moves beyond static data to provide a self-validating workflow—

combining in silico prediction with FDA-aligned in vitro protocols to de-risk this scaffold early in

the drug discovery process.

Physicochemical Foundation: The Salt vs. Free
Base Paradox
Understanding the ADME profile begins with the dissociation of the hydrochloride salt.
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The Solid State (Salt): 3-phenylazepane hydrochloride exists as a charged cation. This

form ensures high aqueous solubility, facilitating formulation and initial dissolution in the

gastrointestinal (GI) tract.

The Biophase (Free Base): At physiological pH (7.4), the equilibrium shifts. The pKa of the

azepane nitrogen is typically ~10–11. This means the molecule remains largely protonated (

) at neutral pH.

Critical Insight: Despite high ionization, the lipophilic phenyl ring at the 3-position drives the

partition coefficient (

). For CNS penetration, we must evaluate the Distribution Coefficient (

), which accounts for the ionized fraction.

Table 1: Predicted Physicochemical Parameters
Estimates based on structural homology with phenylpiperidines.

Parameter Estimated Value ADME Implication

MW (Free Base) 175.27 g/mol

Highly favorable for BBB

penetration (Rule of 5

compliant).

pKa (Basic N) 10.5 ± 0.5

High ionization at pH 7.4;

potential for lysosomal

trapping.

LogP (Free Base) 2.8 – 3.2
Lipophilic enough for

membrane crossing.

LogD (pH 7.4) 0.5 – 1.0

Lower effective lipophilicity due

to ionization; requires active

transport or high concentration

gradient for CNS entry.

TPSA 12.0 Å²
Excellent for CNS penetration

(Target < 90 Å²).
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In Silico Prediction Strategy
Before wet-lab synthesis, computational modeling filters out high-risk analogs. We utilize QSAR

(Quantitative Structure-Activity Relationship) models to predict bioavailability.

Workflow Visualization: The Predictive Funnel
The following diagram outlines the hierarchical filtering process for 3-phenylazepane

derivatives.
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Figure 1: Hierarchical in silico filtering strategy for azepane scaffolds prior to synthesis.

Metabolic Stability & Biotransformation
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The azepane ring is metabolically active. For 3-phenylazepane, the primary clearance

mechanism is hepatic metabolism via Cytochrome P450 (CYP) enzymes.[1]

Predicted Metabolic Pathways
The secondary amine and the phenyl ring are the primary "soft spots" for enzymatic attack.

N-Oxidation: Flavin-containing monooxygenases (FMO) or CYPs can oxidize the secondary

nitrogen.

Aromatic Hydroxylation: CYP2D6 or CYP3A4 will likely hydroxylate the phenyl ring (para-

position is most favored sterically).

Ring Oxidation (Lactam formation): Oxidation adjacent to the nitrogen (alpha-carbon) can

lead to ring opening or lactam formation.

Experimental Protocol: Microsomal Stability Assay
Standardized protocol aligned with FDA Guidance for Industry (2020).

Objective: Determine intrinsic clearance (

) and half-life (

).

Preparation: Thaw pooled human liver microsomes (HLM) on ice.

Incubation:

Test Compound: 1 µM (to ensure first-order kinetics).

Protein Conc: 0.5 mg/mL microsomal protein.

Buffer: 100 mM Potassium Phosphate (pH 7.4).

Initiation: Add NADPH-regenerating system (or 1 mM NADPH).
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Sampling: Quench aliquots at 0, 5, 15, 30, and 45 minutes into ice-cold acetonitrile

(containing internal standard).

Analysis: Centrifuge and analyze supernatant via LC-MS/MS (MRM mode).

Calculation: Plot ln(% remaining) vs. time. The slope

gives

.

Self-Validating Step: Always run a high-clearance control (e.g., Verapamil) and a low-clearance

control (e.g., Warfarin) in parallel. If controls deviate >20% from historical data, the assay is

invalid.

Permeability and CNS Distribution[2][3]
For a CNS scaffold, blood-brain barrier (BBB) penetration is the "make or break" metric.

The Challenge of Efflux
While 3-phenylazepane is lipophilic, the cationic amine makes it a potential substrate for P-

glycoprotein (P-gp) efflux transporters.

Diagram: BBB Penetration & Efflux Logic
This diagram illustrates the dynamic between passive diffusion and active efflux.
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Figure 2: Transport mechanisms across the Blood-Brain Barrier. Note the potential for P-gp

efflux recycling the drug back to the blood.
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Recommended Assay: MDR1-MDCK Permeability
Instead of standard Caco-2 cells, use MDR1-transfected MDCK cells.

Why? They express high levels of P-gp (MDR1).

Metric: Calculate the Efflux Ratio (ER).

Interpretation:

: Good passive permeability, likely CNS penetrant.

: P-gp substrate. CNS penetration will be poor unless P-gp is inhibited (high risk).

Toxicity Signals (hERG Inhibition)
Secondary amines with lipophilic tails (like 3-phenylazepane) often carry a structural alert for

hERG channel inhibition, which can lead to QT interval prolongation and cardiac arrhythmia.

Mitigation Strategy:

In Silico: Run structural similarity search against known hERG blockers (e.g., astemizole).

In Vitro: Perform a competitive binding assay (Redfern et al. protocol) using radiolabeled

dofetilide early in the optimization phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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